Cas no 982-43-4 (Piperidine,1-[2-[3-(2,2-diphenylethyl)-1,2,4-oxadiazol-5-yl]ethyl]-, hydrochloride (1:1))

• Product Name: Piperidine,1-[2-[3-(2,2-diphenylethyl)-1,2,4-oxadiazol-5-yl]ethyl]-, hydrochloride (1:1)
• CAS No: 982-43-4
• MF: C₂₃H₂₈ClN₃O
• MW: 397.94092464447
• CID: 806713
• PubChem ID: 120507
• Update Time: 2025-04-19

Piperidine,1-[2-[3-(2,2-diphenylethyl)-1,2,4-oxadiazol-5-yl]ethyl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Piperidine,1-[2-[3-(2,2-diphenylethyl)-1,2,4-oxadiazol-5-yl]ethyl]-, hydrochloride (1:1)
• 1-[2-[3-(2,2-diphenylethyl)-1,2,4-oxadiazol-5-yl]ethyl]piperidine, monohydrochloride
• 3-(2,2-diphenylethyl)-5-(2-piperidin-1-ylethyl)-1,2,4-oxadiazole,hydrochloride
• PRENOXDIAZINE HCL
• 1-[2-[3-(2,2-Diphenylethyl)-1,2,4-oxadiazol-5-yl]ethyl]piperidine,monohydrochloride
• UNII-390WW7V7MZ
• 3-(2,2-Diphenylaethyl)-5-(2-piperidinoaethyl)-1,2,4-oxadiazol
• 982-43-4
• Prenoxdiazine hydrochloride
• HK-256
• PRENOXDIAZIN HYDROCHLORIDE [WHO-DD]
• Q27256838
• Piperidine, 1-(2-(3-(2,2-diphenylethyl)-1,2,4-oxadiazol-5-yl)ethyl)-, monohydrochloride
• D08417
• Toparten
• HK 256
• libeksin
• PRENOXDIAZIN HYDROCHLORIDE
• 3-(2,2-diphenylethyl)-5-(2-piperidin-1-ylethyl)-1,2,4-oxadiazole;hydrochloride
• Libexin (TN)
• 1-(2-(3-(2,2-Diphenylethyl)-1,2,4-oxadiazol-5-yl)ethyl)piperidine,monohydrochloride
• 390WW7V7MZ
• NS00079882
• AKOS027378749
• Tibexin
• 1-(2-(3-(2,2-Diphenylethyl)-1,2,4-oxadiazol-5-yl)ethyl)piperidine monohydrochloride
• PIPERIDINE, 1-(2-(3-(2,2-DIPHENYLETHYL)-1,2,4-OXADIAZOL-5-YL)ETHYL)-, HYDROCHLORIDE (1:1)
• DTXSID00243511
• Libexin
• Lomapect;HK 256;Prenoxdiazine
• 3-(2,2-Diphenylethyl)-5-(2-(piperidin-1-yl)ethyl)-1,2,4-oxadiazole hydrochloride
• Lomapect
• PRENOXDIAZINE HYDROCHLORIDE [MI]
• 3-(2,2-Diphenylaethyl)-5-(2-piperidinoaethyl)-1,2,4-oxadiazol [German]
• EINECS 213-567-6
• SCHEMBL1609874

• Inchi： 1S/C23H27N3O.ClH/c1-4-10-19(11-5-1)21(20-12-6-2-7-13-20)18-22-24-23(27-25-22)14-17-26-15-8-3-9-16-26;/h1-2,4-7,10-13,21H,3,8-9,14-18H2;1H
• InChI Key： ONTOFAWPPHNLML-UHFFFAOYSA-N
• SMILES： Cl.O1C(CCN2CCCCC2)=NC(CC(C2C=CC=CC=2)C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 397.1920902g/mol
• Monoisotopic Mass: 397.1920902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 396
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.1144 (rough estimate)
• Melting Point: 192-193°
• Refractive Index: 1.5790 (estimate)

Piperidine,1-[2-[3-(2,2-diphenylethyl)-1,2,4-oxadiazol-5-yl]ethyl]-, hydrochloride (1:1) Security Information

• Toxicity：LD50 in mice, rats (mg/kg): 920, >2000 orally; 34, 32 i.v. (Tardos, Erdély)